2-Benzyl-2-azabicyclo[2.2.2]octane-1-carbonitrile

• IUPAC Name: 2-benzyl-2-azabicyclo[2.2.2]octane-1-carbonitrile
• InChI: InChI=1S/C15H18N2/c16-12-15-8-6-14(7-9-15)11-17(15)10-13-4-2-1-3-5-13/h1-5,14H,6-11H2
• InChI Key: UHQJVTVZMQQYNF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1CN2CC3=CC=CC=C3)C#N
• Molecular Formula: C15H18N2
• DSSTOX Substance ID: DTXSID701195944
• Molecular Weight: 226.32 g/mol
• CAS RN: 1114824-04-2

Description

Synthesis Analysis

The synthesis of this compound involves a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes. This reaction efficiently produces oxygenated 2-azabicyclo[2.2.1]heptanes, which can serve as a versatile scaffold for further functionalization and library building of bridged aza-bicyclic structures.

Molecular Structure Analysis

The molecular structure of 2-Benzyl-2-azabicyclo[2.2.2]octane-1-carbonitrile consists of a bicyclic framework with a benzyl group attached to one of the nitrogen atoms. The bridged structure contributes to its unique properties and potential applications.

Scientific Research Applications

Synthesis of Functionalized Aryl-fused Azabicyclo[2.2.2]octanes

A novel sequence involving Cu-catalyzed three-component coupling has been developed for preparing aryl-fused 2-azabicyclo[2.2.2]octanes. This sequence integrates diversely substituted N-benzyl o-bromoaryl imines with methacryloyl chloride and vinyltributyl stannane, followed by a Pd-catalyzed Heck annulation. Further diversification of the core structure is achieved through additional chemical processes, expanding its utility in pharmacophore development (McCormick & Malinakova, 2013).

Intermolecular Michael Reaction Applications

1-Azabicyclo[2.2.2]octan-3-one has been utilized in an intermolecular double Michael reaction to create complex molecular structures like 4-benzyl-5-imino-3-phenyl-6-oxa-1-aza-tricyclo[6.2.2.02,7]dodec-2(7)-ene-4-carbonitrile. This showcases its potential in creating diverse and complex chemical structures (Zoorob et al., 2005).

Oxidation and Cleavage of Nitrogen Double Bonds

Compounds like bis(1-benzyl-4-aza-1-azoniabicyclo[2.2.2]octane) peroxodisulfate have been developed for the efficient oxidation and cleavage of nitrogen double bonds and alcohols under anhydrous conditions, demonstrating its efficacy in organic synthesis (Hajipour et al., 1998).

Synthesis of Conformationally Rigid Analogs

The synthesis of conformationally rigid analogs of biologically relevant compounds, such as 2-amino- adipic acid, has been achieved using structures derived from azabicyclo[2.2.2]octane. This highlights its role in developing novel and structurally unique pharmaceuticals (Kubyshkin et al., 2009).

Modular Strategy for Synthesis

A two-step synthesis method for rare 2-azabicyclo[2.2.2]octanes has been described, which is significant for creating pharmaceuticals and complex organic molecules. This modular strategy involves a radical-mediated cascade cyclization, expanding the synthetic applications of this compound (Malinakova et al., 2014).

Mechanism of Action

The exact mechanism of action for 2-Benzyl-2-azabicyclo[2.2.2]octane-1-carbonitrile remains an area of investigation. Its structural features suggest potential interactions with biological targets, making it an interesting scaffold for drug discovery.